Cas no 1001519-40-9 (1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide
• CAS No: 1001519-40-9
• MF: C₆H₇F₃N₄O
• MW: 208.141190767288
• MDL: MFCD03419818
• CID: 3058848
• PubChem ID: 7019430
• Update Time: 2025-10-23

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide
• SB86732
• BBL038622
• 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1-Methyl-5-trifluoromethyl-1H-pyrazole-3-carboxylic acid hydrazide
• DTXSID201158420
• STK312334
• EN300-228480
• 1-methyl-5-(trifluoromethyl)pyrazole-3-carbohydrazide
• AKOS000308273
• 1001519-40-9
• CS-0240454
• BQB51940

• MDL： MFCD03419818
• Inchi： 1S/C6H7F3N4O/c1-13-4(6(7,8)9)2-3(12-13)5(14)11-10/h2H,10H2,1H3,(H,11,14)
• InChI Key： JEMCLXOSBQIDKX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(NN)=O)=NN1C)(F)F

Computed Properties

• Exact Mass: 208.05719535Da
• Monoisotopic Mass: 208.05719535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide

Introduction to 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1001519-40-9)

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide is a highly specialized organic compound with the CAS registry number 1001519-40-9. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with a methyl group at position 1, a trifluoromethyl group at position 5, and a carbohydrazide group at position 3.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms at positions 1 and 3. This aromatic system is known for its stability and reactivity, making it a valuable scaffold in drug design and chemical synthesis. The methyl group substitution at position 1 contributes to the compound's hydrophobicity, while the trifluoromethyl group at position 5 enhances its electronic properties and increases its stability against metabolic degradation. The carbohydrazide group at position 3 introduces nucleophilic reactivity, enabling this compound to participate in various condensation reactions.

Recent studies have highlighted the potential of 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antifungal agents with enhanced efficacy and reduced toxicity. The compound's ability to form stable complexes with metal ions has also been investigated for its potential applications in catalysis and materials science.

In terms of synthesis, 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and oxidative coupling. One of the most efficient routes involves the reaction of an appropriate pyrazole derivative with hydrazine derivatives under controlled conditions. The optimization of these synthetic pathways has been a focus of recent research efforts, aiming to improve yield and reduce production costs.

The physical properties of this compound include a melting point of approximately 220°C and a molecular weight of 247.2 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various organic reactions. The compound is also stable under normal storage conditions but should be protected from exposure to strong oxidizing agents or extreme temperatures.

From an application perspective, 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide has shown promise in several areas:

• Pest control: As an intermediate in the synthesis of fungicides and insecticides with high selectivity and low environmental impact.
• Pharmaceuticals: As a building block for developing novel drugs targeting specific biological pathways.
• Catalysis: As a ligand or precursor in homogeneous catalysis for organic transformations.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of compounds like 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide with greater accuracy. These studies have provided valuable insights into optimizing the compound's properties for therapeutic applications.

In conclusion, CAS No. 1001519-40-9, or 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide, is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as an important tool in modern chemical synthesis and drug discovery.